Cas no 16430-02-7 (1H-Indazole, 1-acetyl-4,5,6,7-tetrahydro-)

• Product name: 1H-Indazole, 1-acetyl-4,5,6,7-tetrahydro-
• CAS No: 16430-02-7
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1348297
• PubChem ID: 71353792

1H-Indazole, 1-acetyl-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-acetyl-4,5,6,7-tetrahydro-
• 1-(4,5,6,7-tetrahydroindazol-1-yl)ethanone
• DTXSID70778507
• 16430-02-7
• 1-(4,5,6,7-Tetrahydro-1H-indazol-1-yl)ethan-1-one

• Inchi： InChI=1S/C9H12N2O/c1-7(12)11-9-5-3-2-4-8(9)6-10-11/h6H,2-5H2,1H3
• InChI Key： XXQCTXAPOWAOGZ-UHFFFAOYSA-N
• SMILES： CC(=O)N1C2=C(CCCC2)C=N1

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89